Cas no 89946-95-2 (3,6,9,15,18,21-Hexaoxa-12-thiatricosane-1,23-diol, 12,12-dioxide)

• Product Name: 3,6,9,15,18,21-Hexaoxa-12-thiatricosane-1,23-diol, 12,12-dioxide
• CAS No: 89946-95-2
• MF: C₁₆H₃₄O₁₀S
• MW: 418.500165462494
• CID: 584852
• PubChem ID: 71326967
• Update Time: 2025-04-19

3,6,9,15,18,21-Hexaoxa-12-thiatricosane-1,23-diol, 12,12-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,6,9,15,18,21-Hexaoxa-12-thiatricosane-1,23-diol, 12,12-dioxide
• 2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethylsulfonyl]ethoxy]ethoxy]ethoxy]ethanol
• 12,12-Dioxo-3,6,9,15,18,21-hexaoxa-12lambda~6~-thiatricosane-1,23-diol
• 89946-95-2
• DTXSID90756089

• Inchi： 1S/C16H34O10S/c17-1-3-21-5-7-23-9-11-25-13-15-27(19,20)16-14-26-12-10-24-8-6-22-4-2-18/h17-18H,1-16H2
• InChI Key： YQYRGEORDJTFAE-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCO)(CCOCCOCCOCCO)(=O)=O

Computed Properties

• Exact Mass: 418.18726845g/mol
• Monoisotopic Mass: 418.18726845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 138Ų